Cas no 1804663-85-1 (3-Chloro-6-(difluoromethyl)-2-iodopyridine-5-sulfonyl chloride)

• Product Name: 3-Chloro-6-(difluoromethyl)-2-iodopyridine-5-sulfonyl chloride
• CAS No: 1804663-85-1
• MF: C₆H₂Cl₂F₂INO₂S
• MW: 387.957857608795
• CID: 4867257
• Update Time: 2025-06-12

3-Chloro-6-(difluoromethyl)-2-iodopyridine-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-6-(difluoromethyl)-2-iodopyridine-5-sulfonyl chloride

• Inchi： 1S/C6H2Cl2F2INO2S/c7-2-1-3(15(8,13)14)4(5(9)10)12-6(2)11/h1,5H
• InChI Key： BHCCPMGGCSABND-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(C(F)F)=N1)S(=O)(=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 324
• XLogP3: 2.8
• Topological Polar Surface Area: 55.4

Additional information on 3-Chloro-6-(difluoromethyl)-2-iodopyridine-5-sulfonyl chloride

Introduction to 3-Chloro-6-(difluoromethyl)-2-iodopyridine-5-sulfonyl chloride (CAS No. 1804663-85-1)

3-Chloro-6-(difluoromethyl)-2-iodopyridine-5-sulfonyl chloride, identified by its CAS number 1804663-85-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine sulfonyl chloride class, characterized by its sulfonyl chloride functional group and a unique structural arrangement involving chlorine, iodine, and difluoromethyl substituents. The presence of these multiple reactive sites makes it a versatile intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The structure of 3-Chloro-6-(difluoromethyl)-2-iodopyridine-5-sulfonyl chloride is pivotal in understanding its reactivity and potential applications. The pyridine core serves as a privileged scaffold in medicinal chemistry, offering a balance of electronic and steric properties that facilitate diverse chemical transformations. The chloro and iodo substituents at the 3rd and 2nd positions, respectively, introduce electrophilic and nucleophilic centers, enabling selective functionalization. The difluoromethyl group at the 6th position enhances metabolic stability and lipophilicity, key factors in drug design. The sulfonyl chloride moiety at the 5th position is particularly valuable for further derivatization, allowing the introduction of amine or alcohol groups through nucleophilic substitution reactions.

In recent years, the demand for high-quality intermediates like 3-Chloro-6-(difluoromethyl)-2-iodopyridine-5-sulfonyl chloride has surged due to advancements in drug discovery technologies. This compound has been widely utilized in the synthesis of small-molecule inhibitors targeting various therapeutic areas. For instance, its structural features make it an excellent precursor for developing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The difluoromethyl group, in particular, has been shown to improve binding affinity and pharmacokinetic properties of drug candidates.

One of the most compelling applications of 3-Chloro-6-(difluoromethyl)-2-iodopyridine-5-sulfonyl chloride is in the synthesis of antiviral agents. Recent studies have highlighted its role in generating novel pyridine-based scaffolds that exhibit potent activity against RNA viruses. The ability to introduce diverse functional groups via its sulfonyl chloride handle allows researchers to fine-tune molecular properties such as solubility and cell permeability. Furthermore, the iodo substituent provides a handle for cross-coupling reactions, enabling the construction of more complex structures with enhanced biological activity.

The agrochemical industry has also benefited from the use of this compound. Pyridine derivatives are well-known for their role as intermediates in herbicides and pesticides. The structural motifs present in 3-Chloro-6-(difluoromethyl)-2-iodopyridine-5-sulfonyl chloride contribute to its efficacy by interacting with specific biological targets in plants or pests. Researchers have leveraged its reactivity to develop next-generation agrochemicals with improved selectivity and environmental compatibility.

From a synthetic chemistry perspective, 3-Chloro-6-(difluoromethyl)-2-iodopyridine-5-sulfonyl chloride exemplifies the power of multi-functionalized heterocycles in drug discovery. Its unique combination of reactive sites allows for orthogonal transformations, enabling chemists to construct complex molecules with precision. The development of novel synthetic methodologies tailored to this scaffold has opened up new avenues for exploring chemical space. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce aryl or vinyl groups at various positions, further diversifying the library of derivatives.

The pharmaceutical industry's emphasis on precision medicine has also driven interest in this compound. By leveraging its structural flexibility, researchers can generate libraries of analogs with tailored properties for targeted therapies. High-throughput screening (HTS) campaigns have been conducted using derivatives derived from 3-Chloro-6-(difluoromethyl)-2-iodopyridine-5-sulfonyl chloride, leading to the identification of lead compounds with promising pharmacological profiles. These efforts underscore the compound's significance as a building block in modern drug discovery.

Future research directions may focus on exploring greener synthetic routes for 3-Chloro-6-(difluoromethyl)-2-iodopyridine-5-sulfonyl chloride while maintaining or enhancing its reactivity profile. Advances in flow chemistry and biocatalysis could provide sustainable alternatives to traditional batch processes, reducing waste and improving efficiency. Additionally, computational modeling techniques may be employed to predict novel derivatives' biological activity before experimental synthesis, accelerating the drug development pipeline.

In conclusion,3-Chloro-6-(difluoromethyl)-2-iodopyridine-5-sulfonyl chloride (CAS No. 1804663-85-1) is a multifaceted compound with broad applications across pharmaceuticals and agrochemicals. Its unique structural features enable diverse chemical transformations, making it an invaluable intermediate for synthesizing bioactive molecules. As research continues to uncover new therapeutic targets and synthetic methodologies,this compound will undoubtedly remain at the forefront of molecular innovation, driving advancements that benefit human health and agricultural productivity.